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Compound of Interest

Compound Name: Oxacillin-d5

Cat. No.: B15566576

An In-depth Technical Guide to Oxacillin-d5
Introduction

Oxacillin-d5 is the deuterium-labeled analogue of Oxacillin, a narrow-spectrum beta-lactam
antibiotic of the penicillin class. It is primarily utilized as an internal standard in analytical
chemistry, particularly in pharmacokinetic and therapeutic drug monitoring studies.[1] The
incorporation of five deuterium atoms onto the phenyl ring of the oxacillin side chain provides a
stable isotopic signature, allowing for precise quantification of the parent drug, Oxacillin, in
complex biological matrices using mass spectrometry. This guide provides a comprehensive
overview of Oxacillin-d5, its chemical structure, quantitative data for analytical applications,
and a detailed experimental protocol for its use in liquid chromatography-tandem mass
spectrometry (LC-MS/MS).

Chemical Structure and Properties

Oxacillin-d5 shares the same core structure as Oxacillin, which consists of a penam nucleus
with a substituted isoxazolyl side chain. The key difference is the replacement of five hydrogen
atoms with deuterium atoms on the phenyl group of the side chain. This isotopic substitution
minimally affects the chemical properties of the molecule while providing a distinct mass shift,
which is fundamental to its application as an internal standard.

Chemical Formula: C19H14DsN30sS

SMILES: OC([C@ @H]1N2--INVALID-LINK--([H])--INVALID-LINK--
NC(C3=C(C)ON=C3C4=C([2H])C([2H])=C([2H])C([2H])=C4[2H])=0)=0

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15566576?utm_src=pdf-interest
https://www.benchchem.com/product/b15566576?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_High_Throughput_Analysis_of_Oxolinic_Acid_d5_by_LC_MS_MS.pdf
https://www.benchchem.com/product/b15566576?utm_src=pdf-body
https://www.benchchem.com/product/b15566576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Quantitative Data for Analytical Applications

The following table summarizes key quantitative data for Oxacillin-d5 and its parent
compound, Oxacillin, relevant for mass spectrometry-based quantification.

Property Oxacillin Oxacillin-d5
Molecular Formula C19H19N305S C19H14Ds5N30sS
Monoisotopic Mass 401.10 g/mol 406.13 g/mol
Precursor lon (m/z) [M+H]* 402.1 407.1

Product lon 1 (m/z) 159.9 159.9

Product lon 2 (m/z) 243.1 243.1

Experimental Protocol: Quantification of Oxacillin in
Human Plasma using LC-MS/MS

This section details a representative experimental protocol for the quantification of Oxacillin in
human plasma utilizing Oxacillin-d5 as an internal standard.

Materials and Reagents

e Oxacillin analytical standard

o Oxacillin-d5 internal standard

o LC-MS/MS grade acetonitrile, methanol, and water
» Formic acid

e Human plasma (drug-free)

o Centrifuge tubes

e Autosampler vials
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Standard Solution Preparation

e Primary Stock Solutions (1 mg/mL): Separately weigh and dissolve Oxacillin and Oxacillin-
d5 in methanol to prepare 1 mg/mL primary stock solutions.

o Working Standard Solutions: Prepare a series of working standard solutions of Oxacillin by
serially diluting the primary stock solution with a 50:50 mixture of acetonitrile and water.

e Internal Standard Working Solution (1 pg/mL): Dilute the Oxacillin-d5 primary stock solution
with a 50:50 mixture of acetonitrile and water to a final concentration of 1 pg/mL.

Sample Preparation (Protein Precipitation)

o Pipette 100 pL of human plasma sample, calibration standard, or quality control sample into
a centrifuge tube.

e Add 10 pL of the 1 pg/mL Oxacillin-d5 internal standard working solution to each tube and
vortex briefly.

e Add 300 pL of acetonitrile to each tube to precipitate the plasma proteins.
» Vortex the tubes vigorously for 1 minute.
o Centrifuge the samples at 10,000 x g for 10 minutes to pellet the precipitated proteins.

o Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

¢ Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or
ultra-high-performance liquid chromatography (UHPLC) system.

¢ Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 um).
o Mobile Phase A: 0.1% formic acid in water.
e Mobile Phase B: 0.1% formic acid in acetonitrile.

e Gradient Elution:
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0-1 min: 5% B

[e]

1-5 min: 5% to 95% B

o

5-6 min: 95% B

[¢]

6-7 min: 95% to 5% B

[¢]

[e]

7-8 min: 5% B
Flow Rate: 0.4 mL/min.

Injection Volume: 5 pL.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

lonization Mode: Positive ion mode.
Multiple Reaction Monitoring (MRM) Transitions:
o Oxacillin: 402.1 -> 159.9 (quantifier), 402.1 -> 243.1 (qualifier)

o Oxacillin-d5: 407.1 -> 159.9 (quantifier), 407.1 -> 243.1 (qualifier)

Data Analysis

Integrate the peak areas for the specified MRM transitions for both Oxacillin and Oxacillin-
d5.

Calculate the peak area ratio of Oxacillin to Oxacillin-d5.

Construct a calibration curve by plotting the peak area ratio against the concentration of the
calibration standards.

Determine the concentration of Oxacillin in the unknown samples by interpolating their peak
area ratios from the calibration curve.
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Visualization of the Analytical Workflow

The following diagram illustrates the logical workflow of using Oxacillin-d5 as an internal
standard for the quantification of Oxacillin.
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Workflow for Oxacillin Quantification using Oxacillin-d5
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Caption: Experimental workflow for the quantification of Oxacillin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15566576?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Note_High_Throughput_Analysis_of_Oxolinic_Acid_d5_by_LC_MS_MS.pdf
https://www.benchchem.com/product/b15566576#what-is-oxacillin-d5-and-its-chemical-structure
https://www.benchchem.com/product/b15566576#what-is-oxacillin-d5-and-its-chemical-structure
https://www.benchchem.com/product/b15566576#what-is-oxacillin-d5-and-its-chemical-structure
https://www.benchchem.com/product/b15566576#what-is-oxacillin-d5-and-its-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15566576?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

